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Compound of Interest

Compound Name: 17-Hydroxyventuricidin A

Cat. No.: B12421904 Get Quote

Application Notes and Protocols: 17-
Hydroxyventuricidin A
For Researchers, Scientists, and Drug Development Professionals

Abstract
17-Hydroxyventuricidin A is a macrolide antibiotic with known antifungal and antibacterial

properties. Its therapeutic potential is intrinsically linked to its physicochemical characteristics,

particularly its solubility in common laboratory solvents. This document provides detailed

information on the solubility of 17-Hydroxyventuricidin A in Dimethyl Sulfoxide (DMSO),

ethanol, and methanol. Furthermore, it outlines a comprehensive protocol for solubility

determination and elucidates its primary mechanism of action through the inhibition of ATP

synthase, a critical enzyme in cellular energy metabolism.

Solubility Data
The solubility of 17-Hydroxyventuricidin A is a critical factor for its handling, formulation, and

application in various experimental settings. The following table summarizes the available

solubility data in three common organic solvents.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12421904?utm_src=pdf-interest
https://www.benchchem.com/product/b12421904?utm_src=pdf-body
https://www.benchchem.com/product/b12421904?utm_src=pdf-body
https://www.benchchem.com/product/b12421904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Temperature Remarks

Dimethyl Sulfoxide

(DMSO)
Soluble Not Specified

A clear solution is

expected to form.

Further quantitative

analysis is

recommended for

specific

concentrations.

Ethanol 1 mg/mL[1] Not Specified

At this concentration,

the compound should

dissolve completely.

Methanol Soluble[1] Not Specified

A clear solution is

expected to form.

Further quantitative

analysis is

recommended for

specific

concentrations.

Note: The term "Soluble" indicates that the compound dissolves in the solvent, but the exact

concentration limit has not been quantitatively defined in the available literature. Researchers

should determine the precise solubility for their specific experimental needs.

Mechanism of Action: ATP Synthase Inhibition
17-Hydroxyventuricidin A exerts its antimicrobial effects primarily through the inhibition of

F₀F₁ ATP synthase. This enzyme is fundamental for the production of ATP, the main energy

currency of the cell.

The F₀ subunit of the ATP synthase forms a proton channel in the inner mitochondrial or

bacterial membrane, allowing the passage of protons, which drives the rotation of the F₁

subunit. This rotation catalyzes the synthesis of ATP from ADP and inorganic phosphate. 17-
Hydroxyventuricidin A binds to the F₀ subunit, effectively blocking the proton channel. This

inhibition disrupts the proton motive force across the membrane, leading to a cascade of

detrimental effects on the cell:
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Depletion of Cellular ATP: The direct inhibition of ATP synthesis starves the cell of its primary

energy source.

Disruption of Ion Gradients: The collapse of the proton motive force affects other membrane-

dependent processes.

Cellular Dysfunction and Death: The lack of energy and disruption of essential cellular

processes ultimately lead to cell death.
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Mechanism of 17-Hydroxyventuricidin A Action

Inner Mitochondrial / Bacterial Membrane

F₀ Subunit (Proton Channel)

F₁ Subunit (ATP Synthesis)

Drives Rotation

ATP Synthesis

Catalyzes

Proton Flow

17-Hydroxyventuricidin A

Inhibits Proton Flow

Cellular Energy Depletion &
 Disruption of Ion Gradients

Leads to

Cell Death

Results in
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Workflow for Solubility Determination

Start

Add excess 17-Hydroxyventuricidin A
 to a known volume of solvent

Equilibrate for 24h
 at constant temperature

Centrifuge to pellet
 undissolved solid

Filter supernatant

Analyze concentration
 (e.g., HPLC, UV-Vis)

Calculate Solubility

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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